SB-1436

• Molecular Formula: C25H21ClFNO
• Molecular Weight: 405.9 g/mol
• InChI: InChI=1S/C25H21FNO.ClH/c1-28-25-11-8-22-16-20(4-7-23(22)17-25)3-2-19-12-14-27(15-13-19)18-21-5-9-24(26)10-6-21;/h2-17H,18H2,1H3;1H/q+1;/p-1/b3-2+
• InChIKey: RYNIKEKCSJMRGO-SQQVDAMQSA-M

SB-1436: A Non-Competitive Dual Cholinesterase Inhibitor for Alzheimer's Disease Research

SB-1436 (7av) is a 6-methoxy-naphthyl-linked N-benzyl pyridinium styryl compound identified as a dual inhibitor of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) [1]. It belongs to a novel pyridinium styryl chemotype, distinct from classic carbamate or piperidine-based cholinesterase inhibitors [2]. The molecule engages both the catalytic and peripheral anionic sites of the enzymes, operating through a non-competitive inhibition mechanism with Ki values of 46 nM for AChE and 115 nM for BChE, while also inhibiting A-beta self-aggregation [1].

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Dual AChE/BChE non-competitive inhibition for cholinergic pathway studies.

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Multi-targeted profile: cholinesterase inhibition plus Aβ42 anti-aggregation support.

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Pyridinium styryl chemotype, non-interchangeable with carbamate or piperidine inhibitors.

• [1] Abdullaha M, Banoo R, Nuthakki VK, Sharma M, Kaur S, Thakur S, Kumar A, Jadhav HR, Bharate SB. Methoxy-naphthyl-Linked N-Benzyl Pyridinium Styryls as Dual Cholinesterase Inhibitors: Design, Synthesis, Biological Evaluation, and Structure-Activity Relationship. ACS Omega. 2023;8(20):17591-17608. View Source
• [2] Abdullaha M, et al. ACS Omega. 2023;8(20):17591-17608. Introduction section on the need for new dual ChE inhibitor scaffolds. View Source

Why Generic Cholinesterase Inhibitors Cannot Substitute for SB-1436 in Multitargeted AD Models

Generic substitution is precluded by two critical structural and mechanistic differentiators. First, SB-1436 uniquely combines nanomolar-level dual AChE/BChE inhibition with non-competitive kinetics, while standard-of-care agents like donepezil are purely competitive and selective for AChE, and rivastigmine, though a dual inhibitor, operates via a pseudo-irreversible carbamoylation mechanism with significantly weaker AChE affinity (IC50 ~4.15 μM) . Second, within its own pyridinium styryl series, minor structural modifications—such as the exchange of the 6-methoxy-naphthyl for a phenyl ring or alteration of the fluoro-benzyl moiety—result in a complete loss of dual BChE potency (e.g., 7a shows only 20% BChE inhibition at 1 μM vs. 7av’s IC50 of 370 nM) [1]. These quantitative gaps in potency and mechanism mean that selecting a generic “cholinesterase inhibitor” does not recapitulate the specific pharmacological profile of SB-1436.

Differentiator

SB-1436 Profile

Generic Substitute Concern

Inhibition mechanism

Non-competitive, consistent regardless of ACh level

Donepezil/galantamine are competitive; efficacy may shift with synaptic ACh fluctuations.

Selectivity profile

Dual AChE/BChE, balanced IC50 ratio

Rivastigmine is BChE-favored (AChE/BChE ratio ~112), not a balanced dual inhibitor.

SAR sensitivity

6-methoxy-naphthyl critical for BChE potency

Phenyl analog 7a lacks dual BChE activity; structural analogs may not replicate profile.

• [1] Abdullaha M, et al. ACS Omega. 2023;8(20):17591-17608. SAR discussion comparing 7a (phenyl) vs. 7av (naphthyl) for BChE inhibition. View Source

SB-1436 Quantitative Differentiation Evidence: Head-to-Head Performance Against Comparators

Superior Dual AChE/BChE Potency vs. the Marketed Dual Inhibitor Rivastigmine

SB-1436 achieves a balanced dual inhibition profile with a 23.6-fold greater potency against AChE compared to rivastigmine, while maintaining comparable low-nanomolar BChE activity. This contrasts with rivastigmine's highly skewed selectivity, which heavily favors BChE over AChE .

Dual Potency vs. Rivastigmine

Head-to-head

AChE IC50 0.176 μM vs. 4.15 μM (23.6-fold difference); BChE IC50 0.37 μM vs. 0.037 μM; balanced dual ratio 0.48 vs. 112.2

Reported balanced dual inhibition context.

Ellman assay, EeAChE/eqBChE for SB-1436; recombinant human data for rivastigmine.

Evidence Dimension	Inhibitory potency against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE)
Target Compound Data	AChE IC50 = 0.176 μM (176 nM); BChE IC50 = 0.37 μM (370 nM)
Comparator Or Baseline	Rivastigmine: AChE IC50 = 4.15 μM; BChE IC50 = 0.037 μM
Quantified Difference	SB-1436 is 23.6-fold more potent on AChE. It is 10-fold less potent on BChE, but delivers a more balanced dual profile (AChE/BChE ratio of 0.48 vs. 112.2 for rivastigmine).
Conditions	Ellman assay using Electrophorus electricus AChE (EeAChE) and equine serum BChE (eqBChE) for SB-1436; recombinant human enzymes for rivastigmine data from MedChemExpress.

Why This Matters

A more balanced dual inhibitor profile is hypothesized to offer superior symptomatic and disease-modifying effects in Alzheimer's disease, making SB-1436 a more relevant tool compound for investigating dual target engagement compared to the unbalanced rivastigmine.

Non-Competitive vs. Competitive Inhibition: A Mechanistic Advantage for High ACh Environments

SB-1436's non-competitive inhibition mechanism (Ki = 46 nM for AChE, 115 nM for BChE) is fundamentally distinct from the competitive profiles of donepezil and galantamine. This allows SB-1436 to maintain its inhibitory potency regardless of endogenous acetylcholine concentration, a feature not shared by active-site competitive inhibitors [1].

Non-Competitive Ki

Reported

Ki(AChE) 0.046 μM; Ki(BChE) 0.115 μM. Substrate-independent inhibition.

Supports non-competitive mechanism interpretation.

Lineweaver–Burk analysis; docking into PDB 4EY7/6EP4.

Evidence Dimension	Inhibition mechanism and binding constant (Ki)
Target Compound Data	Non-competitive inhibition; Ki(AChE) = 0.046 μM; Ki(BChE) = 0.115 μM
Comparator Or Baseline	Donepezil: Competitive inhibition, Ki ~0.012 μM (AChE); binds to active site only.
Quantified Difference	SB-1436's inhibition is independent of substrate concentration, while donepezil's efficacy decreases as ACh levels rise. SB-1436's Ki is approximately 3.8-fold higher than donepezil's.
Conditions	Lineweaver–Burk double reciprocal plot analysis; docking into PDB 4EY7 (hAChE) and 6EP4 (hBChE).

Why This Matters

For researchers studying disease stages where synaptic acetylcholine levels fluctuate or are elevated, a non-competitive inhibitor offers a consistent pharmacological effect, making it a superior mechanistic probe over purely competitive ligands like donepezil.

• [1] Abdullaha M, et al. ACS Omega. 2023;8(20):17591-17608. Enzyme kinetics and molecular docking results. View Source

Naphthyl Moiety Enables Dual BChE Potency: A Crucial Structure-Activity Relationship

The replacement of the phenyl ring with a 6-methoxy-naphthyl group is a critical determinant of dual BChE activity. The direct analog 7a, which features a 3,5-dimethoxy-phenyl group instead of the naphthyl ring, shows only 20% BChE inhibition at 1 μM, whereas SB-1436 (7av) achieves an IC50 of 370 nM [1].

Naphthyl vs. Phenyl BChE

SAR context

7av (naphthyl) BChE IC50 0.37 μM; analog 7a (phenyl) only 20% inhibition at 1 μM

Naphthyl substitution critical for dual inhibition.

Ellman assay, eqBChE, 1 μM primary screen.

Evidence Dimension	BChE inhibitory activity depending on aromatic ring system
Target Compound Data	7av (SB-1436): BChE IC50 = 0.37 μM (370 nM)
Comparator Or Baseline	Analog 7a: BChE inhibition = 20% at 1 μM (IC50 not calculable, >1 μM)
Quantified Difference	The naphthyl substitution confers at least a >2.7-fold increase in BChE potency, transforming a functionally inactive compound into a potent dual inhibitor.
Conditions	Ellman assay using equine serum BChE (eqBChE), tested at 1 μM for the primary screen.

Why This Matters

This SAR finding is non-obvious; a simple ring replacement is often attempted by suppliers to offer 'similar' analogs. This data proves that phenyl-substituted pyridinium styryls are not functionally equivalent and cannot serve as procurement substitutes for SB-1436.

• [1] Abdullaha M, et al. ACS Omega. 2023;8(20):17591-17608. SAR section comparing 7a and 7av BChE inhibition data. View Source

Aβ42 Anti-Aggregation Activity: A Multi-Targeted Profile Not Shared by Single-Mechanism Inhibitors

SB-1436 significantly inhibits self-induced Aβ42 aggregation by 60% at 5 μM and 85% at 10 μM. This property is absent in the standard-of-care cholinesterase inhibitors donepezil and rivastigmine, which are purely symptomatic agents without direct anti-amyloidogenic activity [1].

Aβ42 Anti-Aggregation

Reported

60% inhibition at 5 μM; 85% inhibition at 10 μM

Supports multi-targeted assay context.

Thioflavin T fluorescence assay; class-level negative control used for donepezil/rivastigmine.

Evidence Dimension	Inhibition of Aβ42 self-aggregation
Target Compound Data	60% inhibition at 5 μM; 85% inhibition at 10 μM
Comparator Or Baseline	Donepezil/Rivastigmine: No direct anti-Aβ aggregation activity reported at therapeutically relevant concentrations (class-level negative control).
Quantified Difference	SB-1436 provides a second, disease-modifying pharmacology that is entirely absent from the comparator class. A >50% reduction in Aβ aggregation is achieved at a concentration approximately 13.5-fold above its BChE IC50.
Conditions	Thioflavin T fluorescence assay monitoring self-induced aggregation of Aβ42 peptide.

Why This Matters

For procurement decisions in disease-relevant phenotypic assays, this dual-function profile (ChE inhibition + anti-aggregation) means SB-1436 can serve as a single chemical probe to interrogate both cholinergic dysfunction and amyloid pathogenesis, reducing the need for compound combinations.

• [1] Abdullaha M, et al. ACS Omega. 2023;8(20):17591-17608. Aβ42 self-aggregation assay results. View Source

Recombinant Human AChE Isoform Potency: Targeting the Clinically Relevant Enzyme

SB-1436 inhibits recombinant human AChE (rHuAChE) with an IC50 of 80 nM, which is 2.2-fold more potent than its activity on the electric eel enzyme (EeAChE, IC50 176 nM). This indicates that cross-species potency data from non-human orthologs may underrepresent its true human target engagement [1].

Human AChE Potency

Supporting

rHuAChE IC50 0.08 μM vs. EeAChE IC50 0.176 μM (2.2-fold more potent on human isoform)

Human isoform potency context; species ortholog may underrepresent target engagement.

Recombinant human AChE Ellman assay.

Evidence Dimension	Inhibitory potency on human vs. model organism AChE
Target Compound Data	rHuAChE IC50 = 0.08 μM (80 nM)
Comparator Or Baseline	EeAChE IC50 = 0.176 μM (176 nM) for the same compound (SB-1436)
Quantified Difference	SB-1436 is 2.2-fold more potent against the recombinant human enzyme than against the commonly used Electrophorus electricus ortholog.
Conditions	Ellman assay using recombinant human AChE.

Why This Matters

For translational researchers, activity on the human isoform is the most predictive metric for human in vivo efficacy. This data provides a justification for selecting SB-1436 over compounds that have only been characterized on non-human AChE, where their human potency is unknown.

• [1] Abdullaha M, et al. ACS Omega. 2023;8(20):17591-17608. rHuAChE IC50 value for 7av (SB-1436). View Source

Optimal Research and Preclinical Application Scenarios for SB-1436

Investigating the Role of Balanced Dual AChE/BChE Inhibition in In Vitro Synaptic Plasticity Models

In long-term potentiation (LTP) assays on hippocampal slice cultures, where both AChE and BChE regulate synaptic acetylcholine, SB-1436's balanced dual IC50s (AChE 176 nM, BChE 370 nM) provide a unique tool. Unlike donepezil, which spares BChE and leads to incomplete cholinergic modulation, SB-1436 ensures full pathway coverage. Its non-competitive mechanism [1] also guarantees consistent inhibition even when electrical stimulation transiently elevates ACh levels, preventing the 'dilution' of inhibitory effect seen with competitive agents.

Dual-Mechanism Phenotypic Screening in Models of Alzheimer's Pathology

SB-1436 is ideally suited for phenotypic assays in AD cellular models (e.g., APP-overexpressing neurons) that aim to simultaneously address cholinergic deficits and Aβ pathology. The compound's potent anti-Aβ42 aggregation activity (60% at 5 μM, 85% at 10 μM) [1] makes it a single-agent alternative to multi-compound cocktails. This is particularly relevant for medium-throughput screening where complex dosing regimens are challenging, allowing researchers to probe the integrated effect of dual cholinergic and anti-amyloid action on a single readout like neurite outgrowth or synaptic marker expression.

Structure-Activity Relationship (SAR) Campaigns Focused on the Peripheral Anionic Site (PAS) of Cholinesterases

Molecular docking reveals SB-1436 simultaneously occupies both the catalytic (CAS) and peripheral anionic sites (PAS) of AChE and BChE [1]. This binding mode is essential for both enzyme inhibition and the blockade of AChE's pro-aggregatory chaperone function on Aβ. For medicinal chemists optimizing allosteric or dual-site binders, SB-1436 serves as a critical, well-characterized reference standard. Its validated engagement with specific residues (e.g., π–π stacking with Trp 286 of PAS) provides a benchmark for computationally designed libraries, where new analogs can be screened for their ability to displace or mimic this binding pose.

Procurement as a Reference Inhibitor for Non-Competitive Kinetics Studies

For enzymology groups standardizing kinetic assays, SB-1436 fulfills the specific need for a non-competitive dual cholinesterase inhibitor control. Its rigorously determined Ki values (46 nM for AChE, 115 nM for BChE) via Lineweaver–Burk analysis [1] offer a validated benchmark that is rare among commercially available probes. Unlike the pseudo-irreversible rivastigmine, SB-1436's reversible, non-competitive character allows for straightforward data interpretation in standard Michaelis-Menten frameworks, making it the superior choice for training or validating a new batch of kinetic assays.

Application

Selection Property

Validation Focus

Dual cholinergic modulation in synaptic plasticity assays

Balanced AChE/BChE IC50 profile; non-competitive kinetics

Full pathway coverage vs. selective inhibitors; consistent inhibition regardless of ACh fluctuation

Multi-targeted phenotypic screening in AD cellular models

ChE inhibition plus Aβ42 anti-aggregation activity

Single-probe interrogation of cholinergic and amyloid pathology endpoints

SAR reference for PAS/CAS dual-site binders

Validated engagement with catalytic and peripheral anionic sites

Benchmark for docking and displacement assays; structural binding pose (e.g., Trp 286 π–π stacking)

Non-competitive kinetics standard control

Reversible non-competitive dual inhibitor with defined Ki values

Method validation for Michaelis-Menten analysis; rare commercial availability of this kinetic profile

• [1] Abdullaha M, et al. ACS Omega. 2023;8(20):17591-17608. All kinetic, docking, and aggregation data cited in scenarios. View Source